Cas no 1339388-27-0 (3-(OXAN-3-YL)PROP-2-YNOIC ACID)
3-(OXAN-3-YL)PROP-2-YNOIC ACID Chemical and Physical Properties
Names and Identifiers
-
- 3-(OXAN-3-YL)PROP-2-YNOIC ACID
- 2-Propynoic acid, 3-(tetrahydro-2H-pyran-3-yl)-
- 3-(tetrahydro-2H-pyran-3-yl)propiolic acid
-
- Inchi: 1S/C8H10O3/c9-8(10)4-3-7-2-1-5-11-6-7/h7H,1-2,5-6H2,(H,9,10)
- InChI Key: NSMGNZVNBFQYHW-UHFFFAOYSA-N
- SMILES: C(O)(=O)C#CC1CCCOC1
3-(OXAN-3-YL)PROP-2-YNOIC ACID Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-787478-0.05g |
3-(oxan-3-yl)prop-2-ynoic acid |
1339388-27-0 | 95% | 0.05g |
$329.0 | 2024-05-22 | |
| Enamine | EN300-787478-0.1g |
3-(oxan-3-yl)prop-2-ynoic acid |
1339388-27-0 | 95% | 0.1g |
$491.0 | 2024-05-22 | |
| Enamine | EN300-787478-0.25g |
3-(oxan-3-yl)prop-2-ynoic acid |
1339388-27-0 | 95% | 0.25g |
$701.0 | 2024-05-22 | |
| Enamine | EN300-787478-0.5g |
3-(oxan-3-yl)prop-2-ynoic acid |
1339388-27-0 | 95% | 0.5g |
$1103.0 | 2024-05-22 | |
| Enamine | EN300-787478-1.0g |
3-(oxan-3-yl)prop-2-ynoic acid |
1339388-27-0 | 95% | 1.0g |
$1414.0 | 2024-05-22 | |
| Enamine | EN300-787478-2.5g |
3-(oxan-3-yl)prop-2-ynoic acid |
1339388-27-0 | 95% | 2.5g |
$2771.0 | 2024-05-22 | |
| Enamine | EN300-787478-5.0g |
3-(oxan-3-yl)prop-2-ynoic acid |
1339388-27-0 | 95% | 5.0g |
$4102.0 | 2024-05-22 | |
| Enamine | EN300-787478-10.0g |
3-(oxan-3-yl)prop-2-ynoic acid |
1339388-27-0 | 95% | 10.0g |
$6082.0 | 2024-05-22 | |
| Aaron | AR01CB44-50mg |
3-(OXAN-3-YL)PROP-2-YNOIC ACID |
1339388-27-0 | 95% | 50mg |
$478.00 | 2025-02-09 | |
| Aaron | AR01CB44-100mg |
3-(OXAN-3-YL)PROP-2-YNOIC ACID |
1339388-27-0 | 95% | 100mg |
$701.00 | 2025-02-09 |
3-(OXAN-3-YL)PROP-2-YNOIC ACID Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 3-(OXAN-3-YL)PROP-2-YNOIC ACID
Professional Introduction to 3-(OXAN-3-YL)PROP-2-YNOIC ACID (CAS No. 1339388-27-0)
3-(OXAN-3-YL)PROP-2-YNOIC ACID, identified by its CAS number 1339388-27-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif comprising an oxane ring linked to a prop-2-ynoic acid moiety, exhibits intriguing chemical properties that make it a valuable intermediate in the development of novel therapeutic agents. The oxane ring, a six-membered ether-containing heterocycle, contributes to the compound's stability and flexibility, while the prop-2-ynoic acid segment provides a reactive site for further functionalization. These structural features have positioned 3-(OXAN-3-YL)PROP-2-YNOIC ACID as a key building block in synthetic chemistry, particularly in the design of molecules targeting complex biological pathways.
The significance of this compound is further underscored by its potential applications in medicinal chemistry. Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds due to their prevalence in bioactive molecules. The oxane ring, for instance, is a common structural element in many pharmacologically active substances, including antibiotics and antiviral agents. The incorporation of this motif into 3-(OXAN-3-YL)PROP-2-YNOIC ACID enhances its compatibility with biological systems, making it an attractive candidate for further derivatization. Moreover, the prop-2-ynoic acid group serves as a versatile handle for introducing various functional groups, enabling the synthesis of a diverse array of derivatives with tailored biological activities.
In the realm of synthetic methodologies, 3-(OXAN-3-YL)PROP-2-YNOIC ACID has been utilized in several innovative synthetic strategies. One notable approach involves its use as a precursor in the construction of complex natural products through cross-coupling reactions. For example, palladium-catalyzed Suzuki-Miyaura and Heck reactions have been employed to introduce aryl or vinyl groups at the propynyl position, expanding the structural diversity of derived compounds. These reactions are particularly valuable for generating biaryl and vinylogous structures, which are frequently observed in bioactive molecules. Additionally, the compound's reactivity allows for the formation of cyclic intermediates via intramolecular cyclization, providing access to fused heterocyclic systems that mimic natural product scaffolds.
The pharmacological potential of derivatives derived from 3-(OXAN-3-YL)PROP-2-YNOIC ACID has been explored in several preclinical studies. Researchers have focused on leveraging its structural framework to develop inhibitors targeting enzymes involved in inflammatory and metabolic diseases. For instance, modifications at the oxane ring have been investigated for their ability to modulate binding interactions with specific protein targets. Similarly, variations around the propynyl acid moiety have been examined for their impact on enzyme kinetics and selectivity. These studies highlight the compound's versatility as a scaffold for drug development and underscore its relevance in addressing unmet medical needs.
The synthesis of 3-(OXAN-3-YL)PROP-2-YNOIC ACID itself presents an interesting challenge due to its complex connectivity. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yields and purity. Recent methodologies have focused on streamlining these processes through catalytic approaches and green chemistry principles. For example, asymmetric hydrogenation techniques have been employed to introduce chirality at the oxane ring with high enantioselectivity. Additionally, solvent-free reactions and microwave-assisted synthesis have been explored to enhance reaction efficiency and reduce environmental impact. These advancements not only improve the accessibility of 3-(OXAN-3-YL)PROP-2-YNOIC ACID but also contribute to more sustainable chemical practices.
The role of computational chemistry in understanding and optimizing derivatives of 3-(OXAN-3-YL)PROP-2-YNOIC ACID cannot be overstated. Molecular modeling techniques provide invaluable insights into structure-property relationships, enabling researchers to predict biological activity and optimize synthetic pathways before experimental validation. For instance, quantum mechanical calculations have been used to elucidate electronic structures and reaction mechanisms involving this compound. Furthermore, virtual screening methods allow for rapid identification of potential derivatives with enhanced pharmacological profiles. These computational tools are integral to modern drug discovery pipelines and significantly accelerate the development process.
In conclusion, 3-(OXAN-3-YL)PROP-2-YNOIC ACID (CAS No. 1339388-27-0) represents a compelling example of how structural innovation can drive advancements in pharmaceutical chemistry. Its unique combination of an oxane ring and propynoic acid moiety offers numerous opportunities for synthetic manipulation and biological application. As research continues to uncover new methodologies and pharmacological targets, this compound is poised to play an increasingly important role in the development of next-generation therapeutic agents.
1339388-27-0 (3-(OXAN-3-YL)PROP-2-YNOIC ACID) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)